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Compound of Interest

Compound Name: 4-Bromo-2-fluorophenol

Cat. No.: B1271925

Comprehensive Safety and Handling Guide: 4-
Bromo-2-fluorophenol

This guide provides essential safety protocols and logistical information for the handling and
disposal of 4-Bromo-2-fluorophenol (CAS No: 2105-94-4). Adherence to these procedures is
critical to ensure the safety of laboratory personnel and to maintain a secure research
environment.

Hazard Identification and Chemical Properties

4-Bromo-2-fluorophenol is a hazardous substance that requires careful handling. It is
classified as causing skin irritation, serious eye irritation, and potential respiratory irritation. It is
also harmful if swallowed, inhaled, or in contact with skin.[1][2]

Key Physical and Chemical Properties:
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Property Value References

Appearance C.:ok.)rless to light orange/yellow (1EI4]
liquid

Molecular Formula C6H4BrrFO [2]

Molecular Weight 191.00 g/mol [2][5]

Boiling Point 79 °C at 7 mmHg (9 hPa) [11[5]16]

Density 1.744 g/mL at 25 °C [5][6]

Flash Point 99 °C (210.2 °F) - closed cup [1][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-Bromo-2-
fluorophenol. The required PPE is detailed below.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or tightly fitting safety
goggles. A face shield is
required if there is a splash
hazard.[7]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

For incidental contact, double-
layered nitrile gloves (=8mil)
are recommended. For direct
handling or risk of immersion,
heavy-duty gloves such as
butyl rubber or neoprene
should be used over nitrile
gloves.[8][9]

Provides a barrier against skin
contact. Phenols can be
absorbed through the skin and
cause both local burns and

systemic toxicity.[8][9]

Skin and Body Protection

A fully buttoned, long-sleeved
laboratory coat. Long pants
and closed-toe shoes are
required.[9][10] For significant
splash potential, a chemically
resistant apron (neoprene or

butyl rubber) is necessary.[8]

Prevents accidental skin
contact and contamination of

personal clothing.

Respiratory Protection

Handling should be performed
in a certified chemical fume
hood.[8][9] If ventilation is
inadequate or for emergency
situations, a NIOSH-approved
respirator with organic vapor
cartridges (type ABEK) is
required.[1][5]

Protects against inhalation of
vapors, which can cause

respiratory tract irritation.[1]

Operational Plan: Safe Handling Protocol

The following workflow must be followed when handling 4-Bromo-2-fluorophenol to minimize

risk.
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Preparation
- Verify fume hood function
- Assemble all materials
- Don PPE

Proceed

Chemical Handling
- Work within fume hood
- Dispense slowly to avoid splashes
- Keep container closed when not in use

omplete

Post-Handling
- Decontaminate work area
- Segregate waste

Proceed

PPE Removal
- Remove gloves first (inside-out)
- Remove lab coat
- Wash hands thoroughly

inal Step

Storage
- Store in a cool, dry, well-ventilated area
- Keep container tightly closed
- Store locked up

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Bromo-2-fluorophenol.

Methodology:
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» Preparation: Before handling, ensure the chemical fume hood is operational. Gather all
necessary equipment and reagents. Don the required PPE as specified in the table above.

e Handling: Conduct all manipulations of 4-Bromo-2-fluorophenol inside the fume hood.
When transferring the liquid, do so carefully to prevent splashing. Always keep the primary
container sealed when not in use.[1]

o Post-Handling: After use, decontaminate all surfaces and equipment. Properly segregate all
waste materials for disposal.

 PPE Removal: Remove PPE carefully to avoid self-contamination. Gloves should be
removed first, followed by the lab coat. Wash hands thoroughly with soap and water
immediately after.

o Storage: Store the chemical in a cool, dry, and well-ventilated location, away from
incompatible materials such as strong oxidizing agents.[1] The storage area should be
secure.[1]

Emergency and Disposal Plan

Immediate and appropriate action is crucial in the event of an emergency.

Emergency Response Protocol:
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Emergency Type

Procedure

Skin Contact

Immediately remove all contaminated clothing.
Wipe the affected area with polyethylene glycol
(PEG-300 or PEG-400) if available.[8] Flush the
skin with copious amounts of water for at least
15 minutes. Seek immediate medical attention.
[11]

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids
open.[11] Remove contact lenses if present and
easy to do so.[1] Seek immediate medical

attention.

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration.[1] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water.[1] If the person is conscious, have them
drink plenty of water.[12] Seek immediate

medical attention.

Small Spill

For spills within a fume hood, absorb the
material with an inert absorbent (e.g.,
vermiculite, sand). Place the contaminated
material into a suitable, sealed container for

disposal.[1]

The following diagram outlines the decision-making process for responding to a chemical spill.
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Assess Spill
- Is it inside a fume hood?
- Is it a manageable quantity?

Contain Spill
- Use absorbent material
- Wear full PPE

Evacuate Area
Alert others
Call Emergency Services

Clean & Decontaminate
- Place waste in sealed container
- Clean area thoroughly

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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